molecular formula C14H28O2 B1619905 2-Ethylbutyl octanoate CAS No. 5457-77-2

2-Ethylbutyl octanoate

Cat. No.: B1619905
CAS No.: 5457-77-2
M. Wt: 228.37 g/mol
InChI Key: FKCFSNLCWYKYCS-UHFFFAOYSA-N
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Description

2-Ethylbutyl octanoate is a useful research compound. Its molecular formula is C14H28O2 and its molecular weight is 228.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 23959. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

CAS No.

5457-77-2

Molecular Formula

C14H28O2

Molecular Weight

228.37 g/mol

IUPAC Name

2-ethylbutyl octanoate

InChI

InChI=1S/C14H28O2/c1-4-7-8-9-10-11-14(15)16-12-13(5-2)6-3/h13H,4-12H2,1-3H3

InChI Key

FKCFSNLCWYKYCS-UHFFFAOYSA-N

SMILES

CCCCCCCC(=O)OCC(CC)CC

Canonical SMILES

CCCCCCCC(=O)OCC(CC)CC

5457-77-2

Origin of Product

United States

Synthesis routes and methods

Procedure details

187.2 g (1.3 mol) of caprylic acid, 214.0 g (2.09 mol) of 2-ethylbutanol and 0.14 g of tin oxalate (“Fascat 2001”) were heated to 160° C. under N2, during which water separation was observed. Once water separation had subsided, the mixture was heated to 210° C. in 10° C. steps. This temperature was then held for 3 h. Then, firstly the excess alcohol was removed by distillation and then the product was distilled at 8-12 mbar and 136-141° C. The product (225.6 g) was obtained as a clear liquid with an acid number of 0.47 and an OH number of 1.36.
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187.2 g
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214 g
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tin oxalate
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0.14 g
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